4-(4-Methylpiperazin-1-yl)benzoic acid

• IUPAC Name: 4-(4-methylpiperazin-1-yl)benzoic acid
• InChI: InChI=1S/C12H16N2O2/c1-13-6-8-14(9-7-13)11-4-2-10(3-5-11)12(15)16/h2-5H,6-9H2,1H3,(H,15,16)
• InChI Key: UCFZVQHKTRSZMM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C12H16N2O2
• DSSTOX Substance ID: DTXSID20353060
• Molecular Weight: 220.27 g/mol
• CAS RN: 86620-62-4

Description

4-(4-Methylpiperazin-1-yl)benzoic acid is a chemical compound that has been studied for its potential use in various applications, including as a precursor for pharmaceuticals such as imatinib. The compound features a benzoic acid moiety linked to a 4-methylpiperazine group, which is a common structural motif in many biologically active molecules .

Synthesis Analysis

The synthesis of this compound and its derivatives has been explored in several studies. A practical synthesis method with high yields (95-99%) involves direct reductive alkylation of 1-methylpiperazine using triacetoxy sodium borohydride . Another approach for synthesizing related compounds includes the preparation of key intermediates like 2-methyl-4,5-dihydro-10H-benzo[5,6]cyclohepta[1,2-b]thiophene-4-one through intramolecular dehydration . Additionally, the synthesis of the dihydrochloride salt of the compound has been achieved from 4-methylbenzoic acid via α-bromination and subsequent amination .

Molecular Structure Analysis

The molecular structure and vibrational spectra of compounds related to this compound have been investigated using ab initio Hartree-Fock and Density Functional Theory (DFT) methods. These studies have provided insights into the conformational stability and molecular geometry of such compounds . Theoretical calculations have been compared with experimental data, showing good agreement and confirming the molecular structures .

Chemical Reactions Analysis

The chemical behavior of this compound derivatives in various reactions has been characterized. For instance, azo-benzoic acids exhibit acid-base dissociation and azo-hydrazone tautomerism in solution, with the extent of these equilibria being influenced by solvent composition and pH . Such reactions are important for understanding the chemical properties and potential applications of these compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound derivatives have been studied through various spectroscopic techniques, including NMR, UV-VIS, and IR spectroscopy. These studies have helped characterize different species in solution and have provided information on the compound's behavior in different environments . Additionally, the interaction of piperazine derivatives with bovine serum albumin has been investigated, revealing insights into the pharmacokinetic mechanisms of drugs containing the piperazine moiety .

Scientific Research Applications

Synthesis and Intermediate in Drug Development

4-(4-Methylpiperazin-1-yl)benzoic acid is a key precursor in the synthesis of imatinib, a significant therapeutic agent. Koroleva et al. (2012) have elaborated an efficient in situ synthesis process for this compound, highlighting its importance in the large-scale production of imatinib (Koroleva et al., 2012). Similarly, Lu Xiao-qin (2010) investigated the synthesis of 4-[(4-Methylpiperazin-1-yl)methyl]Benzoic Acid Dihydrochloride, underlining its role in chemical synthesis (Lu Xiao-qin, 2010).

Crystallography and Molecular Interaction Studies

Hongqi Li et al. (2009) studied the crystal structure of a salt derived from this compound, which provided insights into molecular interactions and hydrogen bonding patterns (Hongqi Li et al., 2009). Another study by Jasinski et al. (2009) on the crystal structure of 4-[(4-Methylpiperazin-1-yl) Methyl]benzoic Acid Dihydrochloride Hemihydrate revealed significant insights into molecular geometry and intermolecular interactions (Jasinski et al., 2009).

Mechanism of Action

Target of Action

This compound is a synthetic intermediate , and its specific biological targets may depend on the final compounds it is used to synthesize.

Mode of Action

As a synthetic intermediate, its mode of action is likely to be determined by the final compound it is used to produce .

Biochemical Pathways

As a synthetic intermediate, it is used in the synthesis of other compounds, and the biochemical pathways affected would be determined by these final compounds .

Pharmacokinetics

It is known that the compound is a solid at room temperature and is soluble in water . These properties could influence its absorption and distribution in the body. More research is needed to fully understand the pharmacokinetics of this compound.

Result of Action

As a synthetic intermediate, its effects are likely to be determined by the final compounds it is used to produce .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 4-(4-Methylpiperazin-1-yl)benzoic acid. For instance, it is recommended to store the compound in a dry, cool, and well-ventilated place . Additionally, it is advised to avoid dust formation, ingestion, and inhalation . These precautions suggest that the compound’s stability and efficacy could be affected by environmental conditions such as humidity, temperature, and exposure to air.

Safety and Hazards

The compound is considered hazardous. It may cause skin irritation, serious eye damage, and may cause damage to organs through prolonged or repeated exposure if inhaled. It is harmful if swallowed. Safety measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and providing appropriate exhaust ventilation at places where dust is formed.

Biochemical Analysis

Biochemical Properties

4-(4-Methylpiperazin-1-yl)benzoic acid plays a significant role in biochemical reactions, particularly as an intermediate in the synthesis of pharmaceutical compounds. It interacts with various enzymes and proteins, facilitating or inhibiting specific biochemical pathways. For instance, this compound is known to interact with enzymes involved in the synthesis of imatinib, a tyrosine kinase inhibitor used in cancer treatment . The nature of these interactions often involves the binding of this compound to the active sites of enzymes, thereby influencing their activity and the overall biochemical reaction.

Cellular Effects

The effects of this compound on cellular processes are diverse and depend on the type of cells and the specific pathways involved. This compound can influence cell signaling pathways, gene expression, and cellular metabolism. For example, in cancer cells, this compound may affect the signaling pathways that regulate cell proliferation and apoptosis . Additionally, it can modulate the expression of genes involved in these processes, leading to changes in cellular behavior and function.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms is the binding interaction with specific biomolecules, such as enzymes and receptors. This binding can result in the inhibition or activation of these biomolecules, thereby altering their function. For instance, this compound may inhibit the activity of certain enzymes by occupying their active sites, preventing substrate binding and subsequent catalytic activity . Additionally, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins.

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. This includes its stability, degradation, and long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it may degrade over extended periods or under specific conditions such as high temperature or extreme pH . Long-term exposure to this compound in in vitro or in vivo studies may result in cumulative effects on cellular function, including alterations in cell viability and metabolic activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound may exhibit therapeutic effects, such as inhibiting tumor growth or modulating immune responses . At higher doses, it may cause toxic or adverse effects, including organ damage or systemic toxicity. It is essential to determine the optimal dosage range to maximize the therapeutic benefits while minimizing potential risks.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its conversion and utilization. For example, this compound may be metabolized by liver enzymes, leading to the formation of active or inactive metabolites . These metabolic pathways can influence the overall bioavailability and efficacy of this compound in biological systems.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. This compound may be transported across cell membranes by specific transporters or binding proteins . Once inside the cells, it can localize to various cellular compartments, influencing its accumulation and activity. The distribution of this compound in tissues can also affect its therapeutic potential and toxicity profile.

Subcellular Localization

The subcellular localization of this compound is essential for understanding its activity and function. This compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . For instance, it may localize to the nucleus, where it can interact with DNA or transcription factors, or to the mitochondria, affecting cellular respiration and energy production.

Synthesis routes and methods

Procedure details

LiOH (67 mg, 1.6 mmol) was added to a stirred solution 4-(4-methyl-piperazin-1-yl)-benzoic acid methyl ester (124 mg, 0.73 mmol) in THF:H2O (1:1, 4 mL), and the resulting mixture was stirred at room temperature overnight. The reaction mixture was concentrated under reduced pressure to get the residue. Cold water was then added and acidified it with 10% aqueous HCl and concentrated under reduced pressure to afford 116 mg (85.13% yield) of 4-(4-methyl-piperazin-1-yl)-benzoic acid. 1H NMR (DMSO-D2O): δ 7.8 (d, 2H), 7.0 (d, 2H), 3.4 (s, 4H), 2.8 (s, 4H), 2.4 (s, 3H).